Cas no 332-42-3 (1-(2-bromoethyl)-4-fluorobenzene)

1-(2-Bromoethyl)-4-fluorobenzene is a halogenated aromatic compound featuring a bromoethyl substituent and a fluorine atom on the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of fluorinated derivatives and functionalized aromatic systems. The bromoethyl group offers reactivity for nucleophilic substitution or cross-coupling reactions, while the fluorine atom enhances stability and influences electronic properties. Its well-defined molecular framework is valuable in pharmaceutical and agrochemical research, where precise structural modifications are required. The compound is typically handled under controlled conditions due to its reactive bromoethyl moiety, ensuring consistent performance in synthetic applications.
1-(2-bromoethyl)-4-fluorobenzene structure
332-42-3 structure
Product Name:1-(2-bromoethyl)-4-fluorobenzene
CAS No:332-42-3
MF:C8H8BrF
MW:203.051525115967
MDL:MFCD03844794
CID:304609
PubChem ID:24883683
Update Time:2025-10-24

1-(2-bromoethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-4-(2-bromoethyl)benzene
    • 4-Fluorophenethyl bromide
    • 2-(4-Fluorophenyl)ethyl Bromide
    • 1-(2-BROMOETHYL)-4-FLUOROBENZENE
    • Benzene,1-(2-bromoethyl)-4-fluoro-
    • 1-(2-Bromo-ethyl)-4-fluoro-benzene
    • 1-Bromo-2-(4-fluorophenyl)ethane
    • DTXSID50341450
    • AC-5230
    • 2-(4-Fluorophenyl)ethylbromide
    • 4-fluorophenyl ethyl bromide
    • 4-Fluorophenethyl bromide, 97%
    • 4-fluorophenethylbromide
    • 1-(2-Bromoethyl)-4-fluorobenzene #
    • PB47501
    • Benzene, 1-(2-bromoethyl)-4-fluoro-
    • A821688
    • GS-3636
    • SY004855
    • AM20060810
    • BCP15339
    • 2-bromo-4-fluoro-ethylbenzene
    • F0431
    • FT-0631970
    • 4-FluorophenethylBromide-d4
    • EN300-675177
    • MFCD03844794
    • 1-(2-bromoethyl)-4-fluoranyl-benzene
    • 1-(2-bromo-ethyl)4-fluoro-benzene
    • 4-FLUOROPHENYLETHYL BROMIDE
    • 1-(2-bromoethyl)-4-fluoro-benzene
    • CS-D1609
    • 1-bromo-2-(4-fluorophenyl) ethane
    • SCHEMBL624406
    • 2-(4-fluorophenyl)-ethyl bromide
    • AKOS009158804
    • 332-42-3
    • STL557600
    • DB-048371
    • 4-fluoro-1-(2-bromoethyl)benzene;1-bromo-2-(4-fluorophenyl)ethane;
    • BBL103790
    • 1-(2-bromoethyl)-4-fluorobenzene
    • MDL： MFCD03844794
    • Inchi： 1S/C8H8BrF/c9-6-5-7-1-3-8(10)4-2-7/h1-4H,5-6H2
    • InChI Key： FLRUNCJXOVYWDH-UHFFFAOYSA-N
    • SMILES： BrCCC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 201.97900
  • Monoisotopic Mass: 201.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4498 g/mL at 25 °C(lit.)
  • Boiling Point: 102°C/17mmHg(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.534(lit.)
  • PSA: 0.00000
  • LogP: 2.76310
  • Solubility: Not available

1-(2-bromoethyl)-4-fluorobenzene Security Information

1-(2-bromoethyl)-4-fluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(2-bromoethyl)-4-fluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB125672-10 G
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 97%
10g
 ¥ 204.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB125672-25 G
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 97%
25g
 ¥ 501.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB125672-50 G
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 97%
50g
 ¥ 897.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB125672-100 G
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 97%
100g
 ¥ 1,201.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB125672-250 G
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 97%
250g
 ¥ 2,428.00 2021-05-07
Chemenu
CM103638-25g
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 95+%
25g
 $122 2021-06-17
Chemenu
CM103638-100g
1-(2-bromoethyl)-4-fluorobenzene
 332-42-3 95+%
100g
 $290 2021-06-17
Fluorochem
020897-1g
1-(2-Bromo-ethyl)-4-fluoro-benzene
 332-42-3 98%
1g
 ￡12.00 2022-03-01
Fluorochem
020897-5g
1-(2-Bromo-ethyl)-4-fluoro-benzene
 332-42-3 98%
5g
 ￡22.00 2022-03-01
Fluorochem
020897-10g
1-(2-Bromo-ethyl)-4-fluoro-benzene
 332-42-3 98%
10g
 ￡36.00 2022-03-01

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